Cas no 1567666-55-0 ((1S)-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol)

(1S)-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol structure
1567666-55-0 structure
Product Name:(1S)-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol
CAS No:1567666-55-0
MF:C9H8ClF3O
MW:224.607432365417
CID:5999291
PubChem ID:124561950
Update Time:2024-01-12

(1S)-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1S)-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol
    • (1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol
    • EN300-1967215
    • 1567666-55-0
    • Inchi: 1S/C9H8ClF3O/c1-5(14)6-2-7(9(11,12)13)4-8(10)3-6/h2-5,14H,1H3/t5-/m0/s1
    • InChI Key: RGXXQPQTXLHIOD-YFKPBYRVSA-N
    • SMILES: ClC1C=C(C(F)(F)F)C=C(C=1)[C@H](C)O

Computed Properties

  • Exact Mass: 224.0215771g/mol
  • Monoisotopic Mass: 224.0215771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 20.2Ų

(1S)-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1967215-0.05g
(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol
1567666-55-0
0.05g
$912.0 2023-09-16
Enamine
EN300-1967215-0.1g
(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol
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Enamine
EN300-1967215-0.25g
(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol
1567666-55-0
0.25g
$999.0 2023-09-16
Enamine
EN300-1967215-0.5g
(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol
1567666-55-0
0.5g
$1043.0 2023-09-16
Enamine
EN300-1967215-1.0g
(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol
1567666-55-0
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$1086.0 2023-05-25
Enamine
EN300-1967215-2.5g
(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol
1567666-55-0
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$2127.0 2023-09-16
Enamine
EN300-1967215-5.0g
(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol
1567666-55-0
5g
$3147.0 2023-05-25
Enamine
EN300-1967215-10.0g
(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol
1567666-55-0
10g
$4667.0 2023-05-25
Enamine
EN300-1967215-1g
(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol
1567666-55-0
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$1086.0 2023-09-16
Enamine
EN300-1967215-5g
(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol
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